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Compound of Interest

Compound Name:
4-(4-

Bromobenzyloxy)benzaldehyde

Cat. No.: B120819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-(4-
Bromobenzyloxy)benzaldehyde, a versatile chemical intermediate with significant

applications in organic synthesis and medicinal chemistry. It covers the compound's chemical

properties, detailed synthesis protocols, and its potential roles in drug discovery and materials

science.

Core Chemical Properties
4-(4-Bromobenzyloxy)benzaldehyde is an aromatic aldehyde characterized by a

benzaldehyde core substituted at the para-position with a 4-bromobenzyloxy group.[1] This

structure provides two key reactive sites: the aldehyde group, which can undergo various

transformations like oxidation and reduction, and the bromine atom on the benzyl group, which

is ideal for metal-catalyzed cross-coupling reactions.[1]
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Property Value Source

CAS Number 149833-95-4 [2][3][4]

Molecular Formula C14H11BrO2 [1][2]

Molecular Weight 291.14 g/mol [1][2]

IUPAC Name

4-[(4-

bromophenyl)methoxy]benzald

ehyde

[1]

Synonyms

4-((4-

Bromobenzyl)oxy)benzaldehyd

e

[5][6]

Appearance
White to off-white crystalline

powder
[7]

Spectroscopic Data
While specific experimental spectra for this exact compound are not publicly available, the

following data can be predicted based on the analysis of closely related analogs such as 4-((4-

Chlorobenzyl)oxy)benzaldehyde and comparative spectral data of other para-substituted

benzaldehydes.[8][9]

Predicted Spectroscopic Data

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 9.80-9.90 (s, 1H, CHO), 7.80-7.85 (d,

2H, ArH), 7.50-7.55 (d, 2H, ArH), 7.30-7.35 (d,

2H, ArH), 7.00-7.05 (d, 2H, ArH), 5.10 (s, 2H,

CH₂)

¹³C NMR (101 MHz, CDCl₃)
δ (ppm): 190.8, 163.5, 135.5, 132.0, 130.5,

129.5, 122.0, 115.2, 70.0

Note: The predicted values are for reference and should be confirmed by experimental

analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.localpharmaguide.com/chemicalDetails.php?id=98367
https://cheman.chemnet.com/dict/dict--149833-95-4--1.html
https://dv-expert.org/laboratornoe-oborudovanie/sigma-aldrich_offset_23712
https://www.benchchem.com/es/product/b120819
https://www.localpharmaguide.com/chemicalDetails.php?id=98367
https://www.benchchem.com/es/product/b120819
https://www.localpharmaguide.com/chemicalDetails.php?id=98367
https://www.benchchem.com/es/product/b120819
https://www.bldpharm.com/products/149833-95-4.html
https://www.chemicalbridge.co.uk/product-CB012305
https://adpharmachem.com/4-bromo-benzaldehyde/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_1H_NMR_Spectrum_of_4_Bromobenzaldehyde.pdf
https://www.mdpi.com/1420-3049/26/19/5770
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Experimental Protocols
The primary synthesis route for 4-(4-Bromobenzyloxy)benzaldehyde is a nucleophilic

substitution reaction (specifically, a Williamson ether synthesis) between 4-

hydroxybenzaldehyde and 4-bromobenzyl bromide.[1]

Experimental Protocol: Synthesis
This protocol is adapted from a standard procedure for the synthesis of analogous

benzyloxybenzaldehyde compounds.[10]

Materials:

4-hydroxybenzaldehyde

4-bromobenzyl bromide

Anhydrous potassium carbonate (K₂CO₃)

Ethanol (EtOH)

Ethyl acetate (EtOAc)

Diethyl ether (Et₂O)

5% Sodium hydroxide (NaOH) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-

hydroxybenzaldehyde (1.0 eq), 4-bromobenzyl bromide (1.05 eq), and anhydrous potassium

carbonate (3.5 eq) in ethanol.

Reflux: Heat the mixture to reflux under a nitrogen atmosphere for approximately 14 hours.

The reaction can be monitored by Thin Layer Chromatography (TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b120819?utm_src=pdf-body
https://www.benchchem.com/es/product/b120819
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: After the reaction is complete, cool the mixture to room temperature and filter to

remove the potassium carbonate. Wash the residue thoroughly with ethyl acetate.

Solvent Removal: Combine the filtrate and washes, and remove the solvent under reduced

pressure using a rotary evaporator.

Extraction: Dissolve the resulting crude residue in diethyl ether. Wash the ether solution

sequentially with a 5% sodium hydroxide solution, distilled water, and finally with a saturated

brine solution.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure.

Purification: Recrystallize the crude product from ethanol to yield pure 4-(4-
Bromobenzyloxy)benzaldehyde as colorless crystals.
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Synthesis Workflow for 4-(4-Bromobenzyloxy)benzaldehyde

Reactants & Reagents

Process
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(Et₂O, NaOH, H₂O, Brine)

Drying & Concentration

Purified Product:
4-(4-Bromobenzyloxy)benzaldehyde
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Synthesis of 4-(4-Bromobenzyloxy)benzaldehyde.

Applications in Drug Discovery and Research
This compound is a valuable building block due to its dual reactivity. Its utility spans several

areas of chemical and pharmaceutical research.
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Synthetic Intermediate: The bromine atom makes it an excellent substrate for palladium-

catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, enabling the

construction of complex biaryl structures.[1]

Enzyme Inhibition: Research indicates that the compound and its derivatives have potential

as enzyme inhibitors, a critical area in drug development for various diseases.[1]

Antimicrobial and Anticancer Activity: Studies have highlighted the potential of 4-(4-
Bromobenzyloxy)benzaldehyde derivatives as antimicrobial agents.[1] Furthermore,

related structures have been investigated for their anticancer properties, with one study

noting effects on MCF-7 breast cancer cells.[1] The core structure is related to intermediates

used in the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV

treatment.[10]
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Role in Drug Discovery Pipeline

Potential Therapeutic Areas

4-(4-Bromobenzyloxy)benzaldehyde
(Building Block)

Organic Synthesis
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Library of Novel Derivatives
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The compound's role in a drug discovery pipeline.

Safety and Handling
As with all laboratory chemicals, 4-(4-Bromobenzyloxy)benzaldehyde should be handled with

appropriate care in a well-ventilated fume hood.

GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin),

H332 (Harmful if inhaled).[5]
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Signal Word: Warning.[5]

Precautionary Statements: P261, P264, P270, P271, P280.[5]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab

coat.

This product is intended for research and development purposes only.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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